Potassium 4-Hydroxy-3-methoxybenzenesulfonate

Specification

• CAS No.: 16241-25-1
• Molecular Formula: C7H8KO5S
• Molecular Weight: 243.30 g/mol
• IUPAC Name: potassium;4-hydroxy-3-methoxybenzenesulfonate
• Standard InChI: InChI=1S/C7H8O5S.K/c1-12-7-4-5(13(9,10)11)2-3-6(7)8;/h2-4,8H,1H3,(H,9,10,11)
• Standard InChI Key: UQLUGIAIXOWYBP-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1)S(=O)(=O)[O-])O.[K+]
• Canonical SMILES: COC1=C(C=CC(=C1)S(=O)(=O)O)O.[K]

Introduction

Potassium 4-Hydroxy-3-methoxybenzenesulfonate, also known as Potassium guaiacolsulfonate, is an organic potassium salt used primarily as an expectorant in medicine. It is derived from guaiacol and plays a crucial role in thinning mucus in the respiratory tract, thereby facilitating its removal and reducing chest congestion.

Chemical Details:

• Molecular Formula: C$_7$H$_7$KO$_5$S

• Molecular Weight: Approximately 242.29 g/mol

• CAS Registry Number: 1321-14-8

Mechanism of Action

Potassium 4-Hydroxy-3-methoxybenzenesulfonate acts by increasing the volume of respiratory tract secretions, which aids in their removal through coughing and ciliary action. It interacts with mucin proteins, reducing mucus viscosity and facilitating its clearance from the airways.

Biochemical Pathways:

• Interaction with Mucin Proteins: The compound binds to mucin proteins, reducing their viscosity.

• Effect on Respiratory Epithelial Cells: Enhances mucus secretion and reduces mucus viscosity.

Therapeutic Applications

This compound is used to relieve symptoms of cough and mucus in the chest due to respiratory infections, asthma, colds, or hay fever. It is often combined with other drugs to enhance its efficacy.

Common Uses:

• Expectorant: Helps loosen and thin mucus in the airways.

• Respiratory Conditions: Effective in treating bronchitis, sinusitis, and other respiratory conditions.

Research Findings

Research on Potassium 4-Hydroxy-3-methoxybenzenesulfonate has focused on its efficacy as an expectorant. While it shows promise, the quality of evidence is generally considered low due to methodological limitations and a lack of robust clinical trials.

Laboratory Studies:

• Stability and Efficacy: The compound is relatively stable and maintains its efficacy over extended periods.

• Dosage Effects: In animal models, low to moderate doses effectively reduce mucus viscosity without significant adverse effects.